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Pregnanetriol Pregnanetriol A metabolite of 17-ALPHA-HYDROXYPROGESTERONE, normally produced in small quantities by the GONADS and the ADRENAL GLANDS, found in URINE. An elevated urinary pregnanetriol is associated with CONGENITAL ADRENAL HYPERPLASIA with a deficiency of STEROID 21-HYDROXYLASE.
5beta-Pregnane-3alpha,17alpha,20alpha-triol is a corticosteroid hormone.
Brand Name: Vulcanchem
CAS No.: 1098-45-9
VCID: VC0129160
InChI: InChI=1S/C21H36O3/c1-13(22)21(24)11-8-18-16-5-4-14-12-15(23)6-9-19(14,2)17(16)7-10-20(18,21)3/h13-18,22-24H,4-12H2,1-3H3/t13-,14+,15+,16+,17-,18-,19-,20-,21-/m0/s1
SMILES: CC(C1(CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C)O)O
Molecular Formula: C21H36O3
Molecular Weight: 336.5 g/mol

Pregnanetriol

CAS No.: 1098-45-9

Reference Standards

VCID: VC0129160

Molecular Formula: C21H36O3

Molecular Weight: 336.5 g/mol

Pregnanetriol - 1098-45-9

CAS No. 1098-45-9
Product Name Pregnanetriol
Molecular Formula C21H36O3
Molecular Weight 336.5 g/mol
IUPAC Name (3R,5R,8R,9S,10S,13S,14S,17R)-17-[(1S)-1-hydroxyethyl]-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthrene-3,17-diol
Standard InChI InChI=1S/C21H36O3/c1-13(22)21(24)11-8-18-16-5-4-14-12-15(23)6-9-19(14,2)17(16)7-10-20(18,21)3/h13-18,22-24H,4-12H2,1-3H3/t13-,14+,15+,16+,17-,18-,19-,20-,21-/m0/s1
Standard InChIKey SCPADBBISMMJAW-UHHUKTEYSA-N
Isomeric SMILES C[C@@H]([C@]1(CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@H]4[C@@]3(CC[C@H](C4)O)C)C)O)O
SMILES CC(C1(CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C)O)O
Canonical SMILES CC(C1(CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C)O)O
Description A metabolite of 17-ALPHA-HYDROXYPROGESTERONE, normally produced in small quantities by the GONADS and the ADRENAL GLANDS, found in URINE. An elevated urinary pregnanetriol is associated with CONGENITAL ADRENAL HYPERPLASIA with a deficiency of STEROID 21-HYDROXYLASE.
5beta-Pregnane-3alpha,17alpha,20alpha-triol is a corticosteroid hormone.
Synonyms (3α,5β,20S)-Pregnane-3,17,20-triol; 5β-Pregnane-3α,17,20α-triol; 3α,17α,20α-Trihydroxy-5β-pregnane; 5β-Pregnane-3α,17α,20α-triol; NSC 52760;
PubChem Compound 101967
Last Modified Nov 11 2021
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